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Introduction
Perfluorooctane (PFO), a perfluorocarbon liquid (PFCL), has become an indispensable tool in

modern vitreoretinal surgery. Its unique physical properties, including high specific gravity, low

viscosity, and optical clarity, make it an effective intraoperative tool and short-term

postoperative tamponade for the management of complex retinal detachments.[1][2][3][4][5]

This document provides detailed application notes, protocols, and supporting data on the use

of perfluorooctane in this specialized field.

Physical and Chemical Properties
Perfluorooctane (C₈F₁₈) is a saturated fluorocarbon. Its key properties relevant to vitreoretinal

surgery are summarized in the table below. The high specific gravity allows it to displace

aqueous humor and flatten the retina, while its low viscosity facilitates easy injection and

removal.[1][6]
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Property Value
Significance in
Vitreoretinal Surgery

Specific Gravity 1.76 g/cm³

Heavier than water, enabling it

to flatten the detached retina

against the retinal pigment

epithelium.[1][2]

Viscosity 0.8 cSt

Low viscosity allows for easy

injection and aspiration

through small-gauge

instrumentation.

Refractive Index 1.28

Optically clear with a refractive

index similar to aqueous

humor, providing a clear view

of the retina during surgery.

Boiling Point 102 °C

High boiling point permits the

use of endolaser

photocoagulation through the

PFO without vaporization.[6]

Vapor Pressure High

A thin layer of PFO remaining

after fluid-air exchange will

evaporate quickly.[1]

Applications in Vitreoretinal Surgery
Perfluorooctane is primarily used as an intraoperative tool to manage complex retinal

detachments, particularly those associated with:

Giant Retinal Tears (GRTs): PFO helps to unroll and stabilize the inverted retinal flap,

facilitating retinal reattachment.[2][7]

Proliferative Vitreoretinopathy (PVR): It aids in the dissection of preretinal and subretinal

membranes by providing counter-traction and stabilizing the retina.[2][8][9]
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Traumatic Retinal Detachments: In cases of ocular trauma, PFO can help to reposition the

retina and manage associated complications.

Dislocated Crystalline or Intraocular Lenses: Its high density can be used to float and

manipulate dislocated lens fragments.[3]

In some cases, PFO is used as a short-term postoperative tamponade, typically for a few days

to two weeks, before being exchanged for a longer-acting agent like silicone oil or gas.[7][10]

[11][12]

Clinical Outcomes and Complications
The use of perfluorooctane has significantly improved the anatomical success rates for

complex retinal detachment surgeries.[13] However, its use is also associated with potential

complications.

Retinal Reattachment and Visual Acuity
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Study/Parameter
Perfluorooctane
(PFO) Group

Comparator Group
(if applicable)

Key Findings

Retinal Reattachment

Rate (6 months)
74% (Perfluoron)[14] 63% (Vitreon)[14]

No significant

difference in

reattachment rates

between PFO and

another PFCL.[14]

Retinal Reattachment

Rate (6 months)
78%[9] N/A

High rate of retinal

reattachment in eyes

with PVR.[9]

Retinal Reattachment

Rate (Final)
93.5%[7] N/A

High success rate in

giant retinal tears with

short-term PFO

tamponade.[7]

Visual Acuity

Improvement

60% of eyes

improved[9]
N/A

Majority of patients

experienced improved

visual acuity.[9]

Visual Acuity ≥ 20/200

(6 months)
24%[9] N/A

A significant portion of

patients achieved

ambulatory vision.[9]

Complications
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Complication Incidence Rate Notes

Retained Perfluorooctane 6% - 7.8%[9][14]

PFO can be retained as small

droplets in the vitreous cavity

or subretinal space.

Elevated Intraocular Pressure

(>25 mmHg)
2% - 13%[9][14]

Generally transient and

manageable with medication.

Corneal Edema 7% - 46.7%[9][14]

Incidence can vary depending

on surgical complexity and

patient factors.

Cataract

Formation/Progression
92% (in phakic eyes)[9]

A common complication

following vitrectomy with any

tamponade agent.

Hypotony (IOP < 5 mmHg) 15%[9]
Low intraocular pressure can

occur postoperatively.

Experimental Protocols
Protocol 1: Surgical Application of Perfluorooctane in
Vitreoretinal Surgery
This protocol outlines the standard steps for using perfluorooctane as an intraoperative tool in

the repair of a complex retinal detachment.

Objective: To achieve intraoperative retinal reattachment to facilitate further surgical

maneuvers.

Materials:

Standard 23-gauge or 25-gauge vitrectomy system

Perfluorooctane (sterile, for ophthalmic use)

Infusion cannula
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Light pipe

Vitreous cutter

Soft-tip cannula or dual-bore cannula for PFO injection[3]

Endolaser probe

Silicone oil or gas for final tamponade

Procedure:

Pars Plana Vitrectomy (PPV): Perform a standard three-port PPV to remove the vitreous gel.

Membrane Peeling: Address any epiretinal or subretinal membranes to relieve traction on the

retina.

Perfluorooctane Injection:

Lower the infusion bottle height.

Slowly inject PFO over the optic disc using a soft-tip or dual-bore cannula.[1][7] The goal is

to form a single large bubble that gradually displaces subretinal fluid anteriorly through

existing retinal breaks.[6]

Continue injection until the posterior retina is flattened.

Drainage of Subretinal Fluid: The displaced subretinal fluid is concurrently aspirated from the

vitreous cavity.

Retinopexy: Perform endolaser photocoagulation around the retinal tears to create a

chorioretinal adhesion.[1][7] This can be done through the PFO.[6]

Fluid-Air Exchange: Remove the PFO by aspirating it from the retinal surface while

simultaneously infusing air.

Final Tamponade: Exchange the air for a long-term tamponade agent such as silicone oil or

gas.[6]
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Protocol 2: In Vitro Cytotoxicity Assessment of
Perfluorooctane on Retinal Pigment Epithelial (RPE)
Cells
This protocol provides a method to evaluate the potential toxicity of perfluorooctane on a

human RPE cell line (e.g., ARPE-19).

Objective: To determine the effect of direct contact with perfluorooctane on the viability of

RPE cells.

Materials:

ARPE-19 cell line

Cell culture medium (e.g., DMEM/F12)

Fetal bovine serum (FBS)

Penicillin-streptomycin

Multi-well cell culture plates

Perfluorooctane (sterile)

Live/Dead viability/cytotoxicity assay kit (e.g., Calcein AM/Ethidium homodimer-1)

Fluorescence microscope

Procedure:

Cell Culture: Culture ARPE-19 cells in appropriate medium until they reach approximately

80% confluency in multi-well plates.

Direct Contact Application:

Carefully remove the culture medium from the wells.
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Gently overlay the cell monolayer with a layer of sterile perfluorooctane, ensuring

complete coverage.

As a control, add fresh culture medium to a separate set of wells.

Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C

in a humidified incubator with 5% CO₂.

Viability Staining:

Carefully aspirate the perfluorooctane or culture medium.

Wash the cells gently with phosphate-buffered saline (PBS).

Prepare the Live/Dead staining solution according to the manufacturer's protocol.

Incubate the cells with the staining solution.

Microscopy and Analysis:

Visualize the cells using a fluorescence microscope. Live cells will fluoresce green

(Calcein AM), and dead cells will fluoresce red (Ethidium homodimer-1).

Capture images from multiple random fields for each condition.

Quantify the percentage of live and dead cells to determine the cytotoxicity of

perfluorooctane.

Visualizations
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Caption: Surgical workflow for the use of perfluorooctane in vitreoretinal surgery.

Complex Retinal Detachment

Proliferative Vitreoretinopathy?

Giant Retinal Tear?

No

Utilize Perfluorooctane Intraoperatively

Yes

Ocular Trauma?

No

Yes

Yes

Consider Standard Repair Techniques

No

Click to download full resolution via product page

Caption: Decision-making logic for the intraoperative use of perfluorooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214571#perfluorooctane-as-a-vitreoretinal-
tamponade-in-surgery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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